Cas no 5330-70-1 (Pyruvate phenylhydrazone)

• Product Name: Pyruvate phenylhydrazone
• CAS No: 5330-70-1
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• CID: 378561
• PubChem ID: 5354181
• Update Time: 2025-04-19

Pyruvate phenylhydrazone Chemical and Physical Properties

Names and Identifiers

• Pyruvate phenylhydrazone
• PYRUVIC ACID, PHENYLHYDRAZONE
• 2-phenylhydrazono-propionic acid
• 2-Phenylhydrazono-propionsaeure
• Brenztraubensaeurephenylhydrazon
• Brenztraubensaeure-phenylhydrazon
• Nsc 2513
• piruvic acid phenylhydrazone
• Propanoic acid, 2-(phenylhydrazono)-
• (2E)-2-(phenylhydrazinylidene)propanoic acid
• 5330-70-1
• (2E)-2-(2-PHENYLHYDRAZIN-1-YLIDENE)PROPANOIC ACID
• 2-[(E)-2-Phenylhydrazono]propanoic acid
• (2E)-2-(phenyl-hydrazinylidene)-propionic acid
• AKOS000491144
• (2E)-2-(phenylhydrazono)propanoic acid
• CHEMBL4648395

• Inchi： 1S/C9H10N2O2/c1-7(9(12)13)10-11-8-5-3-2-4-6-8/h2-6,11H,1H3,(H,12,13)/b10-7+
• InChI Key： CSTSUTMIORLRIN-JXMROGBWSA-N
• SMILES： OC(/C(/C)=N/NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 178.0743
• Monoisotopic Mass: 178.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.7A^2
• XLogP3: 2.4

Experimental Properties

• Density: 1.17
• Boiling Point: 327°C at 760 mmHg
• Flash Point: 151.6°C
• Refractive Index: 1.559
• PSA: 61.69
• LogP: 1.63200